Cas no 1423805-44-0 (4-benzamido-N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]benzamide)

• Product Name: 4-benzamido-N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]benzamide
• CAS No: 1423805-44-0
• MF: C₂₅H₁₉N₅O₂
• MW: 421.450664758682
• CID: 6528675
• PubChem ID: 71933347
• Update Time: 2025-07-17

4-benzamido-N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Z1127004329
• EN300-26688115
• AKOS033062941
• 4-benzamido-N-[cyano-(1-phenylpyrazol-4-yl)methyl]benzamide
• 1423805-44-0
• 4-benzamido-N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]benzamide

• Inchi： 1S/C25H19N5O2/c26-15-23(20-16-27-30(17-20)22-9-5-2-6-10-22)29-25(32)19-11-13-21(14-12-19)28-24(31)18-7-3-1-4-8-18/h1-14,16-17,23H,(H,28,31)(H,29,32)
• InChI Key： BNJUJWFFDLEQSL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C1C=CC=CC=1)=O)NC(C#N)C1C=NN(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 421.15387487g/mol
• Monoisotopic Mass: 421.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.8Ų

Additional information on 4-benzamido-N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]benzamide

Comprehensive Analysis of 4-Benzamido-N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]benzamide (CAS No. 1423805-44-0)

The compound 4-benzamido-N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]benzamide (CAS No. 1423805-44-0) is a specialized organic molecule with a unique structural framework. Its intricate design combines a benzamide backbone with a cyano-substituted pyrazole moiety, making it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, applications, and relevance in contemporary scientific discussions, addressing frequently asked questions and trending topics in the field.

One of the most searched questions about this compound revolves around its synthetic pathways. Researchers often explore efficient methods to synthesize 4-benzamido-N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]benzamide, with a focus on yield optimization and green chemistry principles. Recent advancements in catalytic reactions and microwave-assisted synthesis have shown promise in streamlining its production, aligning with the growing demand for sustainable chemical processes.

The biological activity of this compound is another hot topic. Preliminary studies suggest potential interactions with enzymes and receptors, sparking interest in its application as a pharmacophore in drug discovery. Its cyano and pyrazole groups are particularly noteworthy, as these functional groups are often associated with bioactivity in medicinal chemistry. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From a materials science perspective, the compound's rigid aromatic structure and polar functional groups make it a candidate for advanced polymer composites or organic electronics. Its ability to form hydrogen bonds and π-π stacking interactions could enhance material properties, such as thermal stability and conductivity. This aligns with the increasing interest in high-performance materials for applications like flexible electronics and energy storage.

Another trending discussion involves the analytical characterization of CAS No. 1423805-44-0. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its purity and structural integrity. Researchers frequently search for optimized analytical protocols to ensure accurate identification, especially given the compound's complex stereochemistry.

In the context of intellectual property, patents and literature related to this compound often focus on its derivatives and analogs. Companies and academic institutions are actively investigating its potential in proprietary formulations, particularly in niche therapeutic areas. This underscores the importance of structure-activity relationship (SAR) studies to unlock its full potential.

Environmental and regulatory considerations are also critical. While the compound is not classified as hazardous, its biodegradation and ecotoxicological profile remain areas of active research. Stakeholders in the chemical industry are increasingly prioritizing compounds with minimal environmental impact, making this a key consideration for future applications.

In summary, 4-benzamido-N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]benzamide represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted properties and potential applications continue to drive research and innovation, addressing both scientific curiosity and practical challenges in modern industries.